Cas no 135546-76-8 (Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-)
135546-76-8 structure
Product Name:Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-
CAS No:135546-76-8
MF:C16H15N3O2S
MW:313.374202013016
CID:1238443
Update Time:2024-08-03
Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-
- N-[(2-carbamoylphenyl)carbamothioyl]-3-methylbenzamide
- Benzamide, N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl-
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- Inchi: 1S/C16H15N3O2S/c1-10-5-4-6-11(9-10)15(21)19-16(22)18-13-8-3-2-7-12(13)14(17)20/h2-9H,1H3,(H2,17,20)(H2,18,19,21,22)
- InChI Key: ONMHPFFUMJRWAO-UHFFFAOYSA-N
- SMILES: C(NC(NC1=CC=CC=C1C(N)=O)=S)(=O)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 313.08865
Experimental Properties
- Density: 1.341±0.06 g/cm3(Predicted)
- PSA: 84.22
- pka: 9.15±0.70(Predicted)
Benzamide,N-[[[2-(aminocarbonyl)phenyl]amino]thioxomethyl]-3-methyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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